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Compound of Interest

Compound Name: Asapiprant

Cat. No.: B605618 Get Quote

Essential Safety and Handling Guide for
Asapiprant
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for Asapiprant, a potent

and selective DP1 receptor antagonist used in laboratory research. Adherence to these

procedures is essential to ensure a safe laboratory environment and the integrity of your

research.

I. Personal Protective Equipment (PPE) and Safety
Precautions
While the Safety Data Sheet (SDS) from Cayman Chemical indicates that Asapiprant is not

classified as hazardous according to the Globally Harmonized System (GHS), it is prudent to

follow standard laboratory safety protocols for handling chemical compounds.[1]

Core PPE Requirements:

Gloves: Always wear impermeable and resistant gloves, such as nitrile gloves. The selection

of suitable gloves should be based on the specific laboratory conditions and duration of

handling.[1]
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Eye Protection: Safety glasses or goggles should be worn to protect against accidental

splashes.

Lab Coat: A standard laboratory coat should be worn to protect personal clothing.

General Hygiene and Safety Practices:

Follow the usual precautionary measures for handling chemicals.[1]

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

II. Quantitative Data Summary
Asapiprant is a potent antagonist of the prostaglandin D2 receptor 1 (DP1). The following table

summarizes key quantitative data for this compound.

Parameter Value Source

CAS Number 932372-01-5 [1]

Molecular Formula C₂₄H₂₇N₃O₇S [2]

Molecular Weight 501.6 g/mol

Ki for DP1 Receptor 0.44 nM

Solubility in DMSO 10 mg/mL (19.94 mM)

Occupational Exposure Limits (OELs):

There are no established Occupational Exposure Limits for Asapiprant. It is recommended to

handle it in a well-ventilated area, and for procedures that may generate dust or aerosols, a

fume hood should be used.
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III. Asapiprant Signaling Pathway
Asapiprant acts as an antagonist at the Prostaglandin D2 Receptor 1 (DP1), a G protein-

coupled receptor. Its mechanism of action involves blocking the downstream signaling cascade

initiated by the binding of its endogenous ligand, Prostaglandin D2 (PGD2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b605618?utm_src=pdf-body
https://www.benchchem.com/product/b605618?utm_src=pdf-body
https://www.benchchem.com/product/b605618?utm_src=pdf-body-img
https://www.benchchem.com/product/b605618?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. Asapiprant | Prostaglandin Receptor | TargetMol [targetmol.com]

To cite this document: BenchChem. [Personal protective equipment for handling Asapiprant].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605618#personal-protective-equipment-for-handling-
asapiprant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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